Cas no 2194023-40-8 (2-Propenamide, N-[2-(3-oxo-1-piperazinyl)ethyl]-)

• Product Name: 2-Propenamide, N-[2-(3-oxo-1-piperazinyl)ethyl]-
• CAS No: 2194023-40-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5410458
• Update Time: 2025-06-25

2-Propenamide, N-[2-(3-oxo-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[2-(3-oxo-1-piperazinyl)ethyl]-

• Inchi： 1S/C9H15N3O2/c1-2-8(13)10-3-5-12-6-4-11-9(14)7-12/h2H,1,3-7H2,(H,10,13)(H,11,14)
• InChI Key： LNBXFUVLZLHCRJ-UHFFFAOYSA-N
• SMILES： C(NCCN1CCNC(=O)C1)(=O)C=C

Additional information on 2-Propenamide, N-[2-(3-oxo-1-piperazinyl)ethyl]-

Compound 2194023-40-8: 2-Propenamide, N-[2-(3-Oxo-1-Piperazinyl)Ethyl]

The compound 2194023-40-8, also known as N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide, is a versatile and intriguing molecule with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials science.

Chemical Structure and Properties

N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide features a piperazine ring fused with an amide group, creating a structure that is both rigid and flexible. The piperazine moiety, a six-membered ring containing two nitrogen atoms, contributes to the compound's ability to form hydrogen bonds, which is crucial for its interaction with biological systems. The amide group further enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. For instance, researchers have explored the role of N-[substituted piperazine] compounds in modulating enzyme activity and receptor binding. These findings underscore the potential of N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide as a scaffold for developing novel therapeutic agents.

Synthesis and Applications

The synthesis of N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide involves a multi-step process that typically begins with the preparation of the piperazine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceuticals: Its ability to interact with biological systems makes it a valuable component in drug formulations targeting specific receptors or enzymes.
• Materials Science: The compound's structural properties make it suitable for use in polymer synthesis and as a building block for advanced materials.
• Catalysis: Researchers have explored its potential as a catalyst in organic reactions, particularly in asymmetric synthesis.

Recent Research Findings

Recent studies have delved into the pharmacokinetic properties of N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies are critical for determining its suitability as an active pharmaceutical ingredient (API). Additionally, investigations into its toxicity profile have provided valuable data for regulatory submissions.

Innovative research has also focused on modifying the compound's structure to enhance its bioavailability and efficacy. For example, researchers have explored the incorporation of lipophilic groups to improve membrane permeability while maintaining its hydrogen bonding capacity.

Moreover, computational modeling techniques such as molecular docking and quantum mechanics have been employed to predict the compound's interactions with target proteins. These computational approaches have significantly accelerated drug discovery processes by identifying potential binding sites and optimizing molecular design.

Conclusion

The compound N-[2-(3-Oxo-1-Piperazinyl)Ethyl]-2-Propenamide (CAS No: 2194023-40-8) stands at the forefront of chemical innovation due to its unique properties and diverse applications. As research continues to uncover new potentials for this molecule, it is poised to play a pivotal role in advancing both pharmaceuticals and materials science.

Further exploration into its synthesis methods, pharmacokinetics, and toxicity profiles will undoubtedly pave the way for new breakthroughs. The integration of cutting-edge research techniques with traditional chemical synthesis methods ensures that this compound remains at the vanguard of scientific discovery.